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Compound of Interest

Compound Name: 2-Chloroquinazolin-6-ol
CAS No.: 1036755-97-1
Cat. No.: B8011876
Get Quote
. J

As a Senior Application Scientist, | have designed this comprehensive operational guide to
ensure the safe, efficient, and scientifically rigorous handling of 2-Chloroquinazolin-6-ol.

This compound is a highly valuable bifunctional building block frequently utilized in the drug
development of kinase inhibitors and S-nitrosoglutathione reductase (GSNOR) inhibitors[1].
However, its specific structural features—an electron-rich phenolic ring paired with a highly
reactive, electrophilic chloroquinazoline core—dictate strict handling protocols to ensure both
operator safety and chemical integrity.

Chemical Profile & Hazard Assessment

To handle a chemical safely, you must first understand the mechanistic causality behind its
hazards. The reactivity that makes 2-Chloroquinazolin-6-ol useful in synthesis is the exact
same reactivity that makes it hazardous to biological tissues.

Table 1: Chemical Profile and GHS Classification

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8011876#bc-rfq
https://www.benchchem.com/product/b8011876/docs?utm_src=pdf-body#personal-protective-equipment-for-handling-2-chloroquinazolin-6-ol
https://patentimages.storage.googleapis.com/52/de/86/369027c7d6a0cf/US9364481.pdf
https://www.benchchem.com/product/b8011876/docs?utm_src=pdf-body#personal-protective-equipment-for-handling-2-chloroquinazolin-6-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8011876?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Specification

Chemical Name 2-Chloroquinazolin-6-ol

CAS Number 1036755-97-1[2]

Molecular Formula C8H5CIN20[2]

Molecular Weight 180.59 g/mol [2]

Storage Conditions 2-8°C, Inert Atmosphere (Argon/Nitrogen)[3]
GHS Hazards H302, H315, H319, H335[4]

Mechanistic Causality of Hazards:

H315 (Skin Irritation) & H319 (Eye Irritation): The 2-chloro position on the quinazoline ring is
highly electrophilic. If exposed to biological tissues, nucleophilic residues (such as thiols in
cysteine or amines in lysine on skin/eye proteins) can undergo rapid Nucleophilic Aromatic
Substitution (SNAr), covalently modifying the tissue and causing severe irritation[4].

H335 (Respiratory Irritation): As a fine powder, the compound can easily aerosolize.
Inhalation introduces these electrophilic particles to the mucosal lining of the respiratory
tract, leading to immediate localized toxicity[4].

Personal Protective Equipment (PPE) Matrix

Every piece of PPE must serve as a self-validating barrier against the specific mechanistic

threats posed by this compound.

Table 2: PPE Requirements and Causality
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PPE Category Specification Mechanistic Causality
Prevents H319. Blocks
airborne dust from reacting

Safety goggles (EN 166/ANSI ] ,

Eye/Face ) with ocular proteins,

Z87.1) or full face shield[5]. ] }
preventing severe tissue
damage.

. Prevents H315. Nitrile provides

Nitrile gloves (=0.11 mm ) )

] o a robust chemical barrier

Hands thickness). Double-gloving is )

] against halogenated

highly recommended[5]. )
nitrogenous heterocycles.

Chemically resistant lab coat Prevents dermal exposure to

Skin/Body (buttoned fully) and closed-toe reactive dust particles settling

shoes.

on clothing.

Respiratory

Handle exclusively inside a
certified fume hood. If
weighing outside a hood, an
N95/FFP2 respirator is

mandatory[5].

Prevents H335. Mitigates the
inhalation of aerosolized
powder, protecting the
respiratory tract from covalent
binding[5].

Operational Plan: Experimental Workflow

Follow this step-by-step methodology to preserve the chemical integrity of the reagent while

ensuring zero exposure.

Step 1: Thermal Equilibration

¢ Action: Remove the sealed vial of 2-Chloroquinazolin-6-ol from 2-8°C cold storagel[4].

Allow it to equilibrate to ambient room temperature for at least 30—-45 minutes before

opening.

o Causality: Opening a cold vial introduces atmospheric moisture. Water acts as a nucleophile,

leading to the premature hydrolysis of the reactive C-Cl bond into an inactive

quinazolinedione derivative, ruining your synthetic yield.

Step 2: Weighing and Transfer
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» Action: Perform all weighing inside a draft-shielded analytical balance located within a fume
hood[5]. Use anti-static weighing boats.

o Causality: The compound is a dry powder prone to static aerosolization. Containment
prevents inhalation (H335) and subsequent respiratory tract irritation[4].

Step 3: Reaction Execution

e Action: When utilizing 2-Chloroquinazolin-6-ol in SNAr workflows, dissolve the compound
in a dry, aprotic solvent (e.g., anhydrous DMF or DMSO) under an inert atmosphere
(Nitrogen or Argon).

Step 4: Post-Handling Storage

o Action: Immediately flush the source vial with a gentle stream of Argon or dry Nitrogen before
resealing[3]. Wrap the cap tightly with Parafilm and return to 2-8°C storage[4].

o Causality: The inert gas displaces oxygen and moisture, preventing oxidative degradation of
the electron-rich phenolic ring and preserving the integrity of the chloride leaving group[3].

Emergency Response & Spill Management

In the event of a spill, immediate and systematic containment is required to prevent the
aerosolization of the irritating powder.
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Figure 1: Step-by-step emergency response and containment workflow for 2-
Chloroquinazolin-6-ol spills.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b8011876/docs?utm_src=pdf-body-img#personal-protective-equipment-for-handling-2-chloroquinazolin-6-ol
https://www.benchchem.com/product/b8011876/docs?utm_src=pdf-body#personal-protective-equipment-for-handling-2-chloroquinazolin-6-ol
https://www.benchchem.com/product/b8011876/docs?utm_src=pdf-body#personal-protective-equipment-for-handling-2-chloroquinazolin-6-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8011876?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Critical Spill Note: Never dry-sweep the powder, as this will immediately aerosolize the
compound[5]. Always use a damp absorbent pad to suppress dust generation before physical
removal. Wash the affected surface thoroughly with soap and water to hydrolyze and remove
any residual compound[5].

Disposal & Waste Management Plan

» Classification: Dispose of all contaminated consumables and unreacted chemical as
Halogenated Organic Waste.

e Incompatibilities: Do not mix waste streams with strong acids or strong oxidizing agents.

e Destruction Method: Incineration is the required disposal method. Ensure your waste
management facility utilizes scrubbers, as the combustion of 2-Chloroquinazolin-6-ol will
generate toxic hydrogen chloride (HCI) gas and nitrogen oxides (NOX).

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-
Chloroquinazolin-6-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8011876/docs#personal-protective-equipment-for-
handling-2-chloroquinazolin-6-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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